Cas no 913836-24-5 (1-Boc-4-nitroindole)
1-Boc-4-nitroindole structure
Product Name:1-Boc-4-nitroindole
CAS No:913836-24-5
MF:C13H14N2O4
MW:262.261263370514
MDL:MFCD08689543
CID:69464
PubChem ID:25307166
Update Time:2024-10-26
1-Boc-4-nitroindole Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-nitro-1H-indole-1-carboxylate
- 1-Boc-4-nitroindole
- tert-butyl 4-nitroindole-1-carboxylate
- PubChem8947
- 4-nitro-indole-1-carboxylic acid tert-butyl ester
- UKMLUDGMHPZXGN-UHFFFAOYSA-N
- tert-butyl 4-nitroindolecarboxylate
- OR3588
- SBB066694
- TRA0043068
- SY007203
- AB0050974
- AX8057171
- V9052
- 1,1-Dimethylethyl 4-nitro-1H-indole-1-carboxylate (ACI)
- 4-Nitroindole, N-BOC protected
- DS-16909
- SCHEMBL3240302
- DTXSID30649567
- CS-0154785
- tert-butyl4-nitro-1H-indole-1-carboxylate
- MFCD08689543
- 913836-24-5
- AKOS015836987
-
- MDL： MFCD08689543
- Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(16)14-8-7-9-10(14)5-4-6-11(9)15(17)18/h4-8H,1-3H3
- InChI Key： UKMLUDGMHPZXGN-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=C([N+](=O)[O-])C=CC=2)C=C1)OC(C)(C)C
Computed Properties
- Exact Mass: 262.09500
- Monoisotopic Mass: 262.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77
- XLogP3: 3.1
Experimental Properties
- Color/Form: No data avaiable
- Density: No data available
- Melting Point: 91-94
- Boiling Point: 395.3℃/760mmHg
- Flash Point: No data available
- Refractive Index: 1.581
- PSA: 77.05000
- LogP: 3.85590
- Vapor Pressure: No data available
1-Boc-4-nitroindole Security Information
- Signal Word：Warning
- Hazard Statement： H302-H317
- Warning Statement： P280
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
1-Boc-4-nitroindole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Boc-4-nitroindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B658105-10mg |
1-Boc-4-nitroindole |
913836-24-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B658105-50mg |
1-Boc-4-nitroindole |
913836-24-5 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B658105-100mg |
1-Boc-4-nitroindole |
913836-24-5 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS876-1g |
1-Boc-4-nitroindole |
913836-24-5 | 95% | 1g |
342.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS876-50mg |
1-Boc-4-nitroindole |
913836-24-5 | 95% | 50mg |
55.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS876-250mg |
1-Boc-4-nitroindole |
913836-24-5 | 95% | 250mg |
182CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852990-1g |
1-Boc-4-nitroindole |
913836-24-5 | ≥97% | 1g |
227.70 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QS876-200mg |
1-Boc-4-nitroindole |
913836-24-5 | 95% | 200mg |
102.0CNY | 2021-08-04 | |
| Chemenu | CM147239-10g |
1-Boc-4-nitroindole |
913836-24-5 | 95%+ | 10g |
$339 | 2021-08-05 | |
| Chemenu | CM147239-25g |
1-Boc-4-nitroindole |
913836-24-5 | 95%+ | 25g |
$683 | 2021-08-05 |
1-Boc-4-nitroindole Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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